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Compound of Interest

Compound Name: Triethoxy(naphthalen-1-yl)silane

Cat. No.: B096185 Get Quote

An In-depth Technical Guide to Triethoxy(naphthalen-1-yl)silane

CAS Number: 17938-06-6[1][2]

This technical guide provides comprehensive safety data and handling protocols for

Triethoxy(naphthalen-1-yl)silane, a compound relevant to researchers, scientists, and

professionals in drug development.

Chemical Identity
Identifier Value

IUPAC Name triethoxy(naphthalen-1-yl)silane[1]

CAS Number 17938-06-6[1][2]

Molecular Formula C16H22O3Si[1]

Molecular Weight 290.43 g/mol [1]

Synonyms
1-Naphthyltriethoxysilane, Triethoxy(1-

naphthyl)silane, 1-(Triethoxysilyl)naphthalene[1]

Safety and Hazard Information
Triethoxy(naphthalen-1-yl)silane is classified as a hazardous substance. The following tables

summarize its GHS classification and associated precautionary measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b096185?utm_src=pdf-interest
https://www.benchchem.com/product/b096185?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethoxy_naphthalen-1-yl_silane
https://www.bldpharm.com/products/17938-06-6.html
https://www.benchchem.com/product/b096185?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triethoxy_naphthalen-1-yl_silane
https://pubchem.ncbi.nlm.nih.gov/compound/Triethoxy_naphthalen-1-yl_silane
https://www.bldpharm.com/products/17938-06-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Triethoxy_naphthalen-1-yl_silane
https://pubchem.ncbi.nlm.nih.gov/compound/Triethoxy_naphthalen-1-yl_silane
https://pubchem.ncbi.nlm.nih.gov/compound/Triethoxy_naphthalen-1-yl_silane
https://www.benchchem.com/product/b096185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification
Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2]

Skin Irritation (Category 2) H315: Causes skin irritation[2]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[2]

Hazardous to the aquatic environment, long-

term hazard (Category 4)

H413: May cause long lasting harmful effects to

aquatic life[1]

GHS Pictograms and Signal Word
Pictogram:

alt text

Signal Word:Warning[2]

Precautionary Statements
Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[2]

P273 Avoid release to the environment.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[1]
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Strict adherence to safety protocols is mandatory when handling Triethoxy(naphthalen-1-
yl)silane. The following diagram illustrates the recommended workflow for safe handling and in

case of exposure.
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Safe Handling Workflow for Triethoxy(naphthalen-1-yl)silane

Preparation

Handling

Emergency Procedures

Wear Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Ensure Adequate Ventilation
(Fume Hood)

Dispense carefully, avoiding skin and eye contact.
Avoid generating mists or vapors.

Proceed to Handling

Store in a cool, dry, well-ventilated area
away from incompatible materials.

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

In case of
accidental exposure

Eye Contact:
Rinse with water for 15 mins.

Seek medical attention.

Inhalation:
Move to fresh air.

Seek medical attention.

Spill:
Absorb with inert material.

Dispose of as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency procedures.
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Detailed Methodologies
Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a

NIOSH-approved respirator with an organic vapor cartridge.

Handling and Storage:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Keep the container tightly closed when not in use.

Store in a cool, dry place away from heat, sparks, and open flames.

Avoid contact with strong oxidizing agents, acids, and bases.

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

After skin contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops.

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Spill and Disposal Procedures:

Spill: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for chemical waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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